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Compound of Interest

Compound Name: Tert-butyl 2,4-difluorobenzoate
CAS No.: 500353-15-1
Cat. No.: B1398827
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For Researchers, Scientists, and Drug Development Professionals

Abstract

This guide provides a comprehensive technical overview of tert-butyl 2,4-difluorobenzoate, a
key chemical intermediate in the fields of pharmaceutical and agrochemical synthesis. The
document details its chemical identity, physicochemical properties, synthesis, applications, and
safety protocols. With full editorial control, this guide is structured to deliver practical, field-
proven insights for professionals engaged in research and development.

Compound Identification and Physicochemical
Properties

Tert-butyl 2,4-difluorobenzoate is an aromatic ester distinguished by a difluorinated phenyl
ring and a bulky tert-butyl ester group. These structural features are pivotal to its utility in
organic synthesis.

Key Identifiers:
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Identifier Value

CAS Number 500353-15-1[1]

IUPAC Name tert-butyl 2,4-difluorobenzoate

Synonyms 2,4-Difluoro-benzoic acid tert-butyl ester, 1,1-

Dimethylethyl 2,4-difluorobenzoate[2]

Molecular Formula C11H12F202[3]

Molecular Weight 214.21 g/mol [3]

Physicochemical Data:

Property Value Source
Appearance Liquid [2]
Boiling Point 243.8 £ 25.0 °C at 760 mmHg [2]
Density 1.2+0.1 g/cm3 [2]
Flash Point 98.4 +18.1 °C [2]
Refractive Index 1.472 [2]

Sealed in a dry environment at
Storage [2]
room temperature.

Synthesis of tert-Butyl 2,4-Difluorobenzoate

The primary route for synthesizing tert-butyl 2,4-difluorobenzoate involves the esterification
of 2,4-difluorobenzoic acid. The tert-butyl group is a common protecting group in organic
synthesis, and its introduction as an ester is a foundational reaction.

The overall synthesis can be visualized as a two-step process starting from a suitable
precursor to form the carboxylic acid, followed by esterification.
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Step 1: Synthesis of 2,4-Difluorobenzoic Acid

Aromatic Nitrile Precursor

[bmim]HSO4, 60-65 °C

\ 4

Hydrolysis

2,4-Difluorobenzoic Acid

2,4-Difluorobenzoic Acid

Step 2: Esterification

tert-Butanol / Isobutylene

o= {/—\cid Catalyst (e.g., H2$O4))

Y

tert-Butyl 2,4-Difluorobenzoate

Click to download full resolution via product page

Caption: Synthesis pathway for tert-butyl 2,4-difluorobenzoate.

Experimental Protocol: Synthesis of 2,4-Difluorobenzoic
Acid from Nitrile Precursor

This protocol is adapted from a general method for nitrile hydrolysis.

o Reaction Setup: Dissolve the aromatic nitrile precursor (2 mmol) in 1-butyl-3-

methylimidazolium hydrogen sulfate ([omim]HSOa4, 5 ml).

e Heating: Heat the reaction mixture to 60-65 °C for 1-3 hours.

e Monitoring: Monitor the reaction's progress using Thin Layer Chromatography (TLC).

o Workup: Once the reaction is complete, pour the mixture into water with crushed ice to

precipitate the product.

« [solation: Filter the precipitate and dry it. This method typically yields a product of high purity

(>90%).[4]
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Experimental Protocol: Esterification to tert-Butyl 2,4-
Difluorobenzoate

This is a representative protocol for acid-catalyzed esterification.

Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve 2,4-
difluorobenzoic acid in an excess of tert-butanol, which acts as both reactant and solvent.

Catalysis: Add a catalytic amount of a strong acid, such as sulfuric acid.
Heating: Heat the mixture to reflux for several hours.

Monitoring: Monitor the reaction by TLC to confirm the consumption of the starting carboxylic
acid.

Workup: After cooling, neutralize the excess acid with a mild base (e.g., sodium bicarbonate
solution).

Extraction: Extract the aqueous layer with a suitable organic solvent (e.g., diethyl ether or
ethyl acetate).

Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and
concentrate under reduced pressure. The crude product can be further purified by column
chromatography if necessary.

Applications in Research and Drug Development

Tert-butyl 2,4-difluorobenzoate serves as a valuable building block in the synthesis of more

complex molecules, particularly in the pharmaceutical and agrochemical sectors.[2] The

difluorobenzoyl moiety is a common feature in many biologically active compounds.

Key Application Areas:

Pharmaceutical Synthesis: It is a starting material for various pharmaceuticals.[2] The
fluorine atoms can enhance metabolic stability, binding affinity, and bioavailability of drug
candidates.[5]
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» Agrochemical Development: The compound is used in the creation of new herbicides and
pesticides.[2][6]

» Organic Synthesis: It is employed as a chemical reagent for a range of organic reactions,
including esterification, acetylation, and amidation.[2]

The incorporation of difluoromethyl groups is of growing interest in drug design, and this
compound provides a scaffold for such modifications.[7] The tert-butyl ester can act as a
protecting group for the carboxylic acid functionality, allowing for transformations on other parts
of the molecule before its removal under acidic conditions.

Safety and Handling

While tert-butyl 2,4-difluorobenzoate is considered relatively safe for laboratory use with low
toxicity, proper handling is essential.[2]

Hazard Identification and First Aid:

Exposure Route Symptoms and Actions

May cause respiratory irritation. Move the
Inhalation person to fresh air. If breathing is difficult, give

artificial respiration and consult a physician.[3]

_ Wash off with soap and plenty of water. Consult
Skin Contact o
a physician.[3]

Rinse thoroughly with plenty of water for at least
Eye Contact i .
15 minutes and consult a physician.[3]

) Do not induce vomiting. Rinse mouth with water
Ingestion o
and consult a physician.[3]

Personal Protective Equipment (PPE):

o Eye/Face Protection: Use safety glasses with side-shields conforming to EN166 or NIOSH-
approved equipment.[3]
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o Skin Protection: Handle with gloves. Use proper glove removal technique to avoid skin
contact.[3]

» Body Protection: Wear impervious clothing. The type of protective equipment should be
selected based on the concentration and amount of the dangerous substance at the specific
workplace.[3]

o Respiratory Protection: For nuisance exposures, use type P95 (US) or type P1 (EU EN 143)
particle respirators. For higher-level protection, use type OV/AG/P99 (US) or type ABEK-P2
(EU EN 143) respirator cartridges.[3]

Fire-Fighting Measures:

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[3]

o Special Hazards: Combustion may produce carbon dioxide, nitrogen oxides, and hydrogen
chloride gas.[3]

Handling and Storage:

Handle in accordance with good industrial hygiene and safety practices.

Avoid formation of dust and aerosols.

Ensure adequate ventilation.

Store in a dry, well-ventilated place in a tightly closed container.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [An In-depth Technical Guide to tert-Butyl 2,4-
Difluorobenzoate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1398827/docs#an-in-depth-technical-guide-to-tert-
butyl-2-4-difluorobenzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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